Cas no 132332-01-5 (Ethanone, 1-[4-(hydroxymethyl)-2-furanyl]- (9CI))

• Product name: Ethanone, 1-[4-(hydroxymethyl)-2-furanyl]- (9CI)
• CAS No: 132332-01-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 1234626
• PubChem ID: 10887995

Ethanone, 1-[4-(hydroxymethyl)-2-furanyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(hydroxymethyl)-2-furanyl]- (9CI)
• 1-[4-(hydroxymethyl)furan-2-yl]ethanone
• 1-(4-(Hydroxymethyl)furan-2-yl)ethanone
• ETHANONE, 1-[4-(HYDROXYMETHYL)-2-FURANYL]-
• DB-276268
• 132332-01-5
• DTXSID80447116

• Inchi： InChI=1S/C7H8O3/c1-5(9)7-2-6(3-8)4-10-7/h2,4,8H,3H2,1H3
• InChI Key： IGOYTTDPXAHPSS-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CO1)CO

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 50.44